![molecular formula C10H20Cl2Mo B077134 Molybdenocene dichloride CAS No. 12184-22-4](/img/structure/B77134.png)
Molybdenocene dichloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molybdenocene dichloride, also known as MoCl2, is a chemical compound composed of molybdenum and chlorine. It is a white solid with a melting point of 602°C and a boiling point of 855°C. It is insoluble in water, but soluble in organic solvents. It is used in a variety of applications, including as a catalyst in organic synthesis, as a reagent in biochemistry, and as a corrosion inhibitor in metalworking.
Scientific Research Applications
Bioorganometallic Chemistry and Anticancer Research :
- Molybdenocene dichloride has been applied in bioorganometallic chemistry, particularly as a metal-based anticancer drug. Its anticancer properties, mechanism of action, and interactions with biomolecules have been a focus of research (Meléndez, 2012).
Interactions with DNA and Biological Molecules :
- Studies have examined the interaction of this compound with DNA, revealing that it does not bind DNA constituents at physiological pH, unlike its isostructural counterpart, titanocene (Vera, Román, & Meléndez, 2004).
- Electrochemical and spectroscopic analyses have indicated that this compound interacts with nitrogen bases present in DNA, showing a higher affinity for certain bases (López-Ramos, Vega, Cádiz, & Meléndez, 2004).
- The interaction of this compound with bovine serum albumin (BSA) has been investigated using fluorescence spectroscopy, which is a significant aspect of its biological interaction studies (Domínguez, Cortés-Figueroa, & Meléndez, 2018).
In Vitro and In Vivo Antitumor Activity :
- This compound has shown in vivo and in vitro antitumor activity, particularly in inhibiting DNA biosynthesis in cells. Its binding interactions with biological molecules are crucial for understanding its antitumor properties (Rodríguez, Chavez-Gil, Colón, Dı́az, & Meléndez, 2005).
Chemical and Structural Studies :
- Structural studies of this compound salts and their synthesis have been conducted, contributing to the understanding of its chemical properties (Gowik, Klapötke, & White, 1989).
Coordination Chemistry and Catalytic Properties :
- Research has delved into the coordination chemistry of this compound with nucleobases and nucleotides, providing insights into its catalytic and biological activities (Waern & Harding, 2004).
Binding Interactions with Oligonucleotides :
- Binding interactions with oligonucleotides have been studied using NMR spectroscopy and cyclic voltammetry, offering a deeper understanding of its interactions with DNA (Vera, Román, & Meléndez, 2006).
Stability and Acidity Studies :
- Studies on the stability, classical versus nonclassical nature, and acidity of molybdenocene trihydride complexes have been conducted to understand its chemical behavior (Janak, Shin, & Parkin, 2004).
Mechanism of Action
Molybdenocene dichloride, also known as cyclopenta-1,3-diene;molybdenum(4+);dichloride, is an organomolybdenum compound with potential applications in cancer research .
Target of Action
This compound has been found to inhibit protein kinase C (PKC) and human topoisomerase II (Topo II) . Both PKC and Topo II play crucial roles in DNA replication and cell proliferation .
Mode of Action
The compound interacts with its targets, PKC and Topo II, leading to changes in their normal functioning . This interaction results in the inhibition of DNA replication and cell proliferation, which are key processes in the growth and multiplication of cancer cells .
Biochemical Pathways
This compound affects the biochemical pathways associated with DNA replication and cell proliferation . By inhibiting PKC and Topo II, it disrupts these pathways, leading to downstream effects that include the suppression of tumor growth .
Pharmacokinetics
It’s known that the compound is water-soluble and stable to hydrolysis of the cp ligands at physiological ph . These properties could potentially impact its bioavailability and therapeutic efficacy.
Result of Action
The primary result of this compound’s action is the inhibition of tumor growth . By disrupting the normal functioning of PKC and Topo II, it prevents cancer cells from replicating and proliferating . This leads to a decrease in tumor size and potentially to the elimination of the tumor .
Action Environment
This compound is a brownish-green, air- and moisture-sensitive powder . Its action, efficacy, and stability could potentially be influenced by environmental factors such as temperature, pH, and the presence of other substances.
Future Directions
A series of molybdenocenes containing lipophilic substituted Cp ligands as well as bioactive chelating ligands have shown cytotoxicity against lung, colon and ovarian cancer in vitro . One complex showed the greatest anticancer activity of any Mo-based agent known to date . This suggests potential future directions for the development of molybdenocene dichloride and its derivatives as anticancer drugs.
Biochemical Analysis
Biochemical Properties
Molybdenocene dichloride has been found to inhibit protein kinase C (PKC) and human topoisomerase II (Topo II), both of which play an important role in DNA replication and cell proliferation . This compound derivatives where the chlorido ligands had been replaced with chelating maltolato or malonato ligands showed slightly improved activity .
Cellular Effects
This compound exhibits cytotoxic activity on HT-29 colon cancer and MCF-7 breast cancer cell lines . The cytotoxic activities of the complexes were evaluated using 3- (4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide cell viability assay .
Molecular Mechanism
The anticancer properties of this compound and its derivatives are described as well as the mechanism of action, aqueous and coordination chemistry, and molybdenocene-biomolecule interactions .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Molybdenocene dichloride involves the reaction of molybdenum pentachloride with cyclopentadienyl sodium in tetrahydrofuran solvent.", "Starting Materials": ["Molybdenum pentachloride", "Cyclopentadienyl sodium", "Tetrahydrofuran"], "Reaction": [ "Add Molybdenum pentachloride to a dry round-bottom flask", "Dissolve Cyclopentadienyl sodium in tetrahydrofuran and add it to the flask containing Molybdenum pentachloride", "Stir the mixture at room temperature for several hours", "The reaction mixture turns orange-red in color", "Filter the mixture to remove any undissolved solids", "Concentrate the filtrate under reduced pressure", "The resulting solid is Molybdenocene dichloride" ] } | |
12184-22-4 | |
Molecular Formula |
C10H20Cl2Mo |
Molecular Weight |
307.1 g/mol |
IUPAC Name |
cyclopentane;dichloromolybdenum |
InChI |
InChI=1S/2C5H10.2ClH.Mo/c2*1-2-4-5-3-1;;;/h2*1-5H2;2*1H;/q;;;;+2/p-2 |
InChI Key |
IBMXWMVSIBGZOF-UHFFFAOYSA-L |
SMILES |
[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Cl-].[Cl-].[Mo+4] |
Canonical SMILES |
C1CCCC1.C1CCCC1.Cl[Mo]Cl |
synonyms |
dichlorobis(n(5)-cyclopentadienyl)molybdenum (IV) molybdocene dichloride molybdocene dichloride, molybdenum (1+) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the known biological targets of molybdenocene dichloride and how does it interact with them?
A: Research suggests that this compound (Cp2MoCl2) interacts with DNA and RNA. Mass spectrometry studies indicate that it forms adducts with both single-stranded DNA and RNA. [] Additionally, studies demonstrate the formation of adducts with duplex and quadruplex DNA structures. [] Another study demonstrated that Cp2MoCl2 interacts with bovine serum albumin (BSA), a protein found in blood. This interaction occurs via a quenching mechanism that can be studied through fluorescence spectroscopy. []
Q2: How does the structure of this compound relate to its potential anti-cancer activity?
A: this compound possesses a structure similar to cisplatin, a well-known anti-cancer drug. Both compounds share a cis-dihalide motif, which is thought to be essential for their interaction with DNA. [] The metal center, molybdenum in the case of this compound, is also believed to play a role in its biological activity. []
Q3: What is the role of cyclodextrins in research related to this compound?
A: Cyclodextrins, specifically β-cyclodextrin and its derivatives, have been investigated as potential carriers for this compound. Studies have explored the inclusion of Cp2MoCl2 within the cyclodextrin cavity to enhance its solubility, stability, and potentially its bioavailability. [, ]
Q4: Can this compound act as a catalyst, and if so, in what reactions?
A: Yes, this compound has demonstrated catalytic activity in the hydrolysis of organophosphate pesticides like parathion and paraoxon. [] This catalytic activity is particularly noteworthy as it represents the first reported case of an organometallic complex accelerating organophosphate pesticide hydrolysis. []
Q5: What analytical techniques are commonly used to study this compound and its interactions?
A: Several analytical techniques are employed in this compound research. Fluorescence spectroscopy is used to study its interaction with biomolecules like bovine serum albumin. [] Mass spectrometry helps investigate the formation of adducts between Cp2MoCl2 and DNA or RNA. [] Electrochemical and spectroscopic analyses are used to examine the interaction of the compound with nitrogen bases. [] Inductively coupled plasma atomic emission spectroscopy has also been used to investigate interactions with DNA. []
Q6: How does temperature affect the interaction between this compound and bovine serum albumin?
A: The binding interaction between this compound and bovine serum albumin is temperature-dependent. By studying the fluorescence quenching of BSA by Cp2MoCl2 at different temperatures, researchers can estimate thermodynamic parameters (Gibbs energy, entropy, and enthalpy) and gain insight into the nature of their interaction. []
Q7: Are there any known challenges or limitations associated with using this compound as a potential therapeutic agent?
A: While promising, research on this compound is ongoing and faces challenges. One potential issue is understanding its long-term stability and behavior under physiological conditions. [] Further research is necessary to fully elucidate its mechanism of action, potential toxicity, and efficacy compared to existing treatments. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.